Cas no 53400-60-5 (5,6,7,8-tetrahydroquinoline-8-carbothioamide)

• Product Name: 5,6,7,8-tetrahydroquinoline-8-carbothioamide
• CAS No: 53400-60-5
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 357381
• PubChem ID: 12278212
• Update Time: 2025-06-08

5,6,7,8-tetrahydroquinoline-8-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarbothioamide, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydroquinoline-8-carbothioamide
• DTXSID80483817
• 53400-60-5
• SCHEMBL10859918
• CHEMBL3302510
• EN300-1698033
• 5,6,7,8-tetrahydroquinoline-8-thiocarboxamide
• MUZLJLSOGBHBDC-UHFFFAOYSA-N

• Inchi： 1S/C10H12N2S/c11-10(13)8-5-1-3-7-4-2-6-12-9(7)8/h2,4,6,8H,1,3,5H2,(H2,11,13)
• InChI Key： MUZLJLSOGBHBDC-UHFFFAOYSA-N
• SMILES： S=C(C1C2C(=CC=CN=2)CCC1)N

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5,6,7,8-tetrahydroquinoline-8-carbothioamide

Introduction to 5,6,7,8-tetrahydroquinoline-8-carbothioamide (CAS No. 53400-60-5)

5,6,7,8-tetrahydroquinoline-8-carbothioamide, identified by the chemical identifier CAS No. 53400-60-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic thioamide derivative has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to the tetrahydroquinoline family, a class of molecules known for their diverse pharmacological applications. The presence of a thioamide functional group at the 8-position introduces specific reactivity and binding capabilities, making it a valuable scaffold for drug design and development.

The synthesis and characterization of 5,6,7,8-tetrahydroquinoline-8-carbothioamide involve meticulous chemical processes that ensure high purity and yield. Advanced synthetic methodologies, including multi-step organic transformations and purification techniques such as column chromatography, are employed to obtain the desired product. The structural elucidation is typically performed using spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), which provide comprehensive insights into the molecular structure and connectivity.

One of the most compelling aspects of 5,6,7,8-tetrahydroquinoline-8-carbothioamide is its potential as a pharmacophore in medicinal chemistry. The tetrahydroquinoline core is a privileged scaffold that has been extensively explored for its ability to interact with various biological targets. Recent studies have highlighted its role in developing compounds with antimicrobial, antiviral, and anticancer properties. The thioamide moiety further enhances its pharmacological profile by contributing to hydrogen bonding interactions and facilitating binding to specific protein targets.

In the context of contemporary pharmaceutical research, 5,6,7,8-tetrahydroquinoline-8-carbothioamide has been investigated for its activity against drug-resistant pathogens. The increasing prevalence of multidrug-resistant bacteria and viruses necessitates the discovery of novel therapeutic agents. This compound shows promise in preliminary screenings due to its ability to disrupt essential metabolic pathways in pathogens while maintaining selectivity towards host cells. Such selectivity is crucial for minimizing side effects and improving patient outcomes.

The biological activity of 5,6,7,8-tetrahydroquinoline-8-carbothioamide has been further explored through computational modeling and experimental assays. Molecular docking studies have revealed its potential binding affinity to enzymes and receptors involved in critical biological processes. For instance, research indicates that it may interact with kinases and other signaling proteins implicated in cancer progression. These interactions could lead to the development of targeted therapies that inhibit tumor growth and metastasis.

Moreover, the compound's chemical versatility allows for structural modifications that can enhance its pharmacological properties. By introducing substituents at various positions on the tetrahydroquinoline ring or the thioamide group, chemists can fine-tune its bioactivity. Such modifications are essential for optimizing drug candidates for clinical use. Advances in synthetic chemistry have enabled the efficient preparation of analogs with improved solubility, stability, and metabolic profiles.

The therapeutic potential of 5,6,7,8-tetrahydroquinoline-8-carbothioamide extends beyond oncology. Emerging evidence suggests its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The tetrahydroquinoline scaffold is known to cross the blood-brain barrier, a critical requirement for central nervous system (CNS) drugs. Additionally, the thioamide group may participate in chelation interactions with metal ions involved in neurodegenerative processes.

In conclusion,5,6,7tetrahydroquinoline-8carbothioamide (CAS No. 5340060 5) represents a promising compound in pharmaceutical research with diverse applications ranging from antimicrobial agents to CNS therapeutics Its unique structural features make it an attractive candidate for further investigation In light of recent advancements in drug discovery methodologies this compound holds significant potential for developing novel treatments that address unmet medical needs